Nifedipine-d6

Specification

• Description: Nifedipine-d6 is intended for use as an internal standard for the quantification of nifedipine by GC- or LC-MS. Nifedipine is a dihydropyridine L-type calcium channel blocker that reduces the amplitude of spontaneous contractions in isolated rabbit ileum when used at a concentration of 1 μM. Nifedipine (1 μM) reduces TGF-β-induced calcium oscillations in human fibroblasts and prevents impairment of lung function in a mouse model of pulmonary fibrosis induced by bleomycin when administered at a dose of 10 mg/kg per day. It also reduces increases in mean arterial blood pressure induced by angiotensin II in spontaneously hypertensive rats when administered at a dose of 10 μg/kg. Formulations containing nifedipine have been used in the treatment of hypertension and angina.; Nifedipine D6 is deuterium labeled Nifedipine, which is a potent vasodilator agent with calcium antagonistic action.
• CAS No.: 1188266-14-9
• Molecular Formula: C17H18N2O6
• Molecular Weight: 352.37 g/mol
• IUPAC Name: bis(trideuteriomethyl) 2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• Standard InChI: InChI=1S/C17H18N2O6/c1-9-13(16(20)24-3)15(14(10(2)18-9)17(21)25-4)11-7-5-6-8-12(11)19(22)23/h5-8,15,18H,1-4H3/i3D3,4D3
• Standard InChI Key: HYIMSNHJOBLJNT-LIJFRPJRSA-N
• Isomeric SMILES: [2H]C([2H])([2H])OC(=O)C1=C(NC(=C(C1C2=CC=CC=C2[N+](=O)[O-])C(=O)OC([2H])([2H])[2H])C)C
• SMILES: CC1=C(C(C(=C(N1)C)C(=O)OC)C2=CC=CC=C2[N+](=O)[O-])C(=O)OC
• Canonical SMILES: CC1=C(C(C(=C(N1)C)C(=O)OC)C2=CC=CC=C2[N+](=O)[O-])C(=O)OC